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Compound of Interest
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Cat. No.: B055260 Get Quote

For researchers and professionals in drug development and enzyme kinetics, understanding

the subtle differences in how various amylases process specific oligosaccharides is crucial.

Maltopentaose, a linear oligosaccharide consisting of five α-1,4 linked glucose units, serves as

a well-defined substrate for elucidating these enzymatic nuances, offering greater consistency

than broader substrates like starch.[1] This guide provides a comparative overview of the

kinetic properties of different amylases on Maltopentaose hydrate, supported by experimental

data and detailed methodologies.

Executive Summary of Kinetic Parameters
The following table summarizes the available kinetic data for different amylases. It is important

to note that direct comparative studies on Maltopentaose hydrate are limited, and thus, data

for other substrates are included for context, with the substrate clearly specified.
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K_m_ (Michaelis constant), V_max_ (maximum reaction velocity), k_cat_ (turnover number),

k_cat_/K_m_ (catalytic efficiency). Dashes indicate data not available in the cited sources.

Enzymatic Reaction Pathway
The hydrolysis of Maltopentaose by α-amylase involves the cleavage of internal α-1,4-

glycosidic bonds. The primary products of this reaction are smaller oligosaccharides, such as

maltotriose and maltose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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